Cas no 273-77-8 (1,2,3-Benzothiadiazole)
1,2,3-Benzothiadiazole structure
Product Name:1,2,3-Benzothiadiazole
CAS No:273-77-8
MF:C6H4N2S
MW:136.174359321594
MDL:MFCD00047265
CID:269877
PubChem ID:67505
Update Time:2025-04-19
1,2,3-Benzothiadiazole Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Benzothiadiazole
- 1,2,3-benzothiadiazol
- 1,3-Benzothiadiazole
- benzo-1,2,3-thiadiazole
- benzo-1,2,3-thiadizole
- Benzo[d][1,2,3]thiadiazole
- Benzothiadiazole
- FNQJDLTXOVEEFB-UHFFFAOYSA-N
- Benzo[1,2,3]thiadiazole
- benzthiadiazole
- azabenzothiazole
- NSC111919
- benzo[d]1,2,3-thiadiazole
- STL301360
- NE11025
- AK385949
- ST018437
- 1
- DTXSID00181747
- EN300-170087
- 273-77-8
- C74419
- Z1198148806
- AKOS000279570
- UNII-R3PA3EL3RP
- InChI=1/C6H4N2S/c1-2-4-6-5(3-1)7-8-9-6/h1-4
- MFCD00047265
- DS-12948
- FT-0746204
- A918389
- CS-0155899
- NSC 111919
- R3PA3EL3RP
- EINECS 205-989-4
- NSC-111919
- SCHEMBL8615
- NS00028290
- DTXCID40104238
- Benzo(d)(1,2,3)thiadiazole
-
- MDL： MFCD00047265
- Inchi： 1S/C6H4N2S/c1-2-4-6-5(3-1)7-8-9-6/h1-4H
- InChI Key： FNQJDLTXOVEEFB-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2N=N1
Computed Properties
- Exact Mass: 136.01000
- Monoisotopic Mass: 136.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54
- XLogP3: 1.9
Experimental Properties
- Density: 1.368
- Boiling Point: 220.5°C at 760 mmHg
- Flash Point: 206 ºC
- Refractive Index: 1.705
- PSA: 54.02000
- LogP: 1.69130
1,2,3-Benzothiadiazole Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Sealed in dry,Room Temperature
1,2,3-Benzothiadiazole Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,2,3-Benzothiadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TO743-200mg |
1,2,3-Benzothiadiazole |
273-77-8 | 97% | 200mg |
1098.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TO743-50mg |
1,2,3-Benzothiadiazole |
273-77-8 | 97% | 50mg |
438.0CNY | 2021-07-12 | |
| Chemenu | CM251853-1g |
Benzo[d][1,2,3]thiadiazole |
273-77-8 | 97% | 1g |
$374 | 2021-06-17 | |
| Chemenu | CM251853-5g |
Benzo[d][1,2,3]thiadiazole |
273-77-8 | 97% | 5g |
$1103 | 2021-06-17 | |
| Chemenu | CM251853-10g |
Benzo[d][1,2,3]thiadiazole |
273-77-8 | 97% | 10g |
$1777 | 2021-06-17 | |
| Alichem | A019093589-1g |
Benzo[d][1,2,3]thiadiazole |
273-77-8 | 97% | 1g |
$408.00 | 2023-09-02 | |
| Alichem | A019093589-5g |
Benzo[d][1,2,3]thiadiazole |
273-77-8 | 97% | 5g |
$1250.80 | 2023-09-02 | |
| Alichem | A019093589-10g |
Benzo[d][1,2,3]thiadiazole |
273-77-8 | 97% | 10g |
$1900.00 | 2023-09-02 | |
| TRC | B130870-10mg |
1,2,3-Benzothiadiazole |
273-77-8 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B130870-50mg |
1,2,3-Benzothiadiazole |
273-77-8 | 50mg |
$ 210.00 | 2022-06-07 |
1,2,3-Benzothiadiazole Related Literature
-
1. 917. 1,2,3-Benzothiadiazole. Part II. Electrophilic substitution in 4- and 6-amino-1,2,3-benzothiadiazolesE. R. Ward,D. D. Heard J. Chem. Soc. 1963 4794
-
2. 1,2,3-Benzothiadiazoles. Part III. Nucleophilic substitution reactions in halogeno-1,2,3-benzothiadiazolesJ. H. Davies,E. Haddock,P. Kirby,Shirley B. Webb J. Chem. Soc. C 1971 2843
-
E. Haddock,P. Kirby,A. W. Johnson J. Chem. Soc. C 1970 2514
-
4. 1166. 1,2,3-Benzothiadiazole. Part IV. Preliminary investigations in the quaternisation of 1,2,3-benzothiadiazole. Methyl- and ethyl-1,2,3-benzothiadiazolium saltsA. J. Nunn,D. J. Chadbourne,J. T. Ralph J. Chem. Soc. 1964 6061
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5. 183. 1,2,3-Benzothiadiazole. Part III. Electrophilic substitution in 5- and 7-amino-1,2,3-benzothiadiazoles and the preparation of some substituted 1,2,3-benzothiadiazolesE. R. Ward,D. D. Heard J. Chem. Soc. 1965 1023
273-77-8 (1,2,3-Benzothiadiazole) Related Products
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- 31860-00-1(4-bromo-1,2,3-benzothiadiazole)
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- 23644-01-1(3-chloro-9-thia-7,8-diazabicyclo[4.3.0]nona-2,4,7,10-tetraene)
- 1753-29-3(1,2,3-Benzothiadiazol-5-amine)
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- 174762-10-8([1,2,3]Thiadiazolo[5,4-c]pyridine(9CI))
- 7686-40-0(Benzo[d][1,2,3]thiadiazol-5-ol)
- 60474-24-0( )
- 58901-10-3(5,6-dimethyl-1,2,3-benzothiadiazole)
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